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Compound of Interest

Compound Name: 2,5-Diiodothiophene

Cat. No.: B186504 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 2,5-Diiodothiophene in a laboratory setting. The information

is intended for researchers, scientists, and professionals in drug development to ensure safe

and compliant use of this compound.

Chemical and Physical Properties
2,5-Diiodothiophene is a light-sensitive, light yellow solid organic compound with

semiconductor properties.[1] It is crucial to be aware of its physical and chemical

characteristics to handle it safely.

Property Value Reference

Molecular Formula C₄H₂I₂S [2][3][4]

Molecular Weight 335.93 g/mol [5][6]

Appearance Light yellow solid/powder [1][3]

Melting Point 37-41 °C (lit.) [1][5]

Boiling Point 139-140 °C (lit.) [1][5]

Solubility Insoluble in water [1]

Storage Temperature 2-8°C, refrigerated [2][5][7]
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Hazard Identification and Safety Precautions
2,5-Diiodothiophene is classified as a hazardous substance.[2] It is harmful if swallowed, in

contact with skin, or inhaled.[2] It also causes skin, eye, and respiratory system irritation.[1][2]

Signal Word: Warning[2]

Hazard Statements:

H302 + H312 + H332: Harmful if swallowed, in contact with skin or if inhaled.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[2]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling 2,5-
Diiodothiophene to minimize exposure and ensure personal safety.
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves
Nitrile rubber gloves are a

suitable option.[3][8]

Eye/Face Protection
Safety glasses with side

shields or goggles

Must meet ANSI Z87

standards.[8] A face shield is

recommended for splash

hazards.[9]

Skin and Body Protection Laboratory coat

Long-sleeved and buttoned.[8]

Consider a flame-resistant lab

coat.

Respiratory Protection
N95 (US) or equivalent

respirator

Use in well-ventilated areas.[5]

If ventilation is inadequate, a

full-face respirator may be

necessary.[10][11]

Experimental Protocols: Handling and Storage
Adherence to strict protocols is essential for the safe handling and storage of 2,5-
Diiodothiophene.

4.1. Engineering Controls

Work in a well-ventilated laboratory, preferably within a chemical fume hood, especially when

handling the solid to avoid dust formation.[7]

Ensure an eyewash station and safety shower are readily accessible.

4.2. Step-by-Step Handling Procedure

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

workspace within the fume hood by lining it with absorbent pads.

Weighing: Carefully weigh the desired amount of 2,5-Diiodothiophene on a tared weigh

boat inside the fume hood to minimize dust dispersal.
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Transfer: Use a spatula to transfer the solid to the reaction vessel. Avoid generating dust.

Reaction Setup: Keep the reaction vessel closed as much as possible. If heating, use a well-

controlled heating mantle and a condenser to prevent vapor release.

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water.[2]

4.3. Storage

Store in a tightly closed container in a dry, well-ventilated place.[2][7]

Keep refrigerated at 2-8°C.[5][7]

Protect from light and keep away from heat, sparks, and open flames.[2]

Preparation Handling Post-Handling

Don Appropriate PPE Prepare Workspace in Fume Hood Weigh Compound Transfer to Reaction Vessel Set up Reaction Clean Workspace Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard workflow for handling 2,5-Diiodothiophene.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

5.1. First Aid Measures

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek medical attention.[2]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes. Seek medical attention.[2]
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Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Seek medical

attention.[2]

Ingestion: Clean mouth with water and seek medical attention.[2]

5.2. Accidental Release Measures

Personal Precautions: Ensure adequate ventilation and wear appropriate PPE.[2]

Containment and Cleanup: Avoid dust formation.[3] Sweep up the spilled solid and shovel it

into a suitable, labeled container for disposal.[2][3] Do not let the chemical enter the

environment.[2][3]

Disposal Plan
2,5-Diiodothiophene and any contaminated materials must be disposed of as hazardous

waste.

6.1. Waste Segregation and Collection

Collect waste 2,5-Diiodothiophene and any materials used for cleaning up spills (e.g.,

absorbent pads, contaminated gloves) in a dedicated, clearly labeled, and sealed hazardous

waste container.

Do not mix with other waste streams.

6.2. Disposal Procedure

Labeling: Ensure the hazardous waste container is labeled with "Hazardous Waste," the

chemical name (2,5-Diiodothiophene), and the associated hazards.

Storage: Store the waste container in a designated satellite accumulation area.

Disposal: Arrange for pickup and disposal by a licensed hazardous waste management

company in accordance with local, state, and federal regulations.[2][12]
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Caption: Waste disposal workflow for 2,5-Diiodothiophene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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